Methyl Morpholinoacetate
Overview
Description
Methyl Morpholinoacetate, also known as this compound, is a useful research compound. Its molecular formula is C7H13NO3 and its molecular weight is 159.18 g/mol. The purity is usually 95%.
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Scientific Research Applications
Peroxynitrite Scavenging and Anti-Inflammatory Properties
A study highlighted the ONOO− scavenging properties of plants, where a system induced by 3-morpholinosydnonimine was used. Methyl gallate, identified from one such plant, showed strong ONOO− scavenging activity and potential anti-inflammatory properties (Park et al., 2019).
Synthesis of Potent Antimicrobials
Another research demonstrated the synthesis of 2-(1-Methyl-1,2,5,6-tetrahydropyridin-3-yl)morpholine, useful in creating potent antimicrobials including arecoline derivatives (Kumar et al., 2007).
Development of Human NK-1 Receptor Antagonists
Structural modifications to morpholine acetal human neurokinin-1 (hNK-1) receptor antagonists, like the compound 2-(R)-(1-(R)-3, 5-bis(trifluoromethyl)phenylethoxy)-3-(S)-(4-fluoro)phenyl-4-(3-oxo-1,2,4-triazol-5-yl)methyl morpholine, have shown potent long-acting hNK-1 receptor antagonistic properties (Hale et al., 1998).
Metabolism Study of Morpholinium Compounds
A metabolism study of morpholinium 2-(4-(2-methoxyphenyl)-5-(pyridin-4-yl)-4H-1,2,4-triazole-3-yl)thio)acetate revealed its structure through chromatography and mass spectrometry, important for pharmaceutical research (Varynskyi & Kaplaushenko, 2020).
Protection Against Reoxygenation-Induced Injury
Morpholinosydnonimine (SIN-1), which decomposes into NO and 3-morpholinoiminoacetonitrile, has been studied for its protective effects against reoxygenation-induced hypercontracture in cardiomyocytes (Schlüter et al., 1994).
Mutagenic Effects and Antifungal Activity
Research on the mutagenic effects and predicted carcinogenicity of morpholine derivatives demonstrated their potential for creating new drugs with antifungal activity (Bushuieva et al., 2022).
Chemopreventive Effects in Hepatocarcinogenesis
A study of S-methylcysteine's chemopreventive effects on rat hepatocarcinogenesis induced by sodium nitrite and morpholine revealed significant reductions in cancer markers, suggesting its potential as a chemopreventive agent (Wei et al., 2000).
Mechanism of Action
While the exact mechanism of action for Methyl Morpholinoacetate is not clear, Morpholino oligos, which are uncharged molecules for blocking sites on RNA, are specific, soluble, non-toxic, stable, and effective antisense reagents suitable for development as therapeutics and currently in clinical trials .
Safety and Hazards
Future Directions
Properties
IUPAC Name |
methyl 2-morpholin-4-ylacetate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13NO3/c1-10-7(9)6-8-2-4-11-5-3-8/h2-6H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LTMOFXOWXXOMEZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)CN1CCOCC1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40361465 | |
Record name | Methyl Morpholinoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40361465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
159.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
35855-10-8 | |
Record name | Methyl Morpholinoacetate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40361465 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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